![molecular formula C12H25N3O2S B7569449 1-(4-Ethyl-4-methylpiperidin-1-yl)sulfonylpiperazine](/img/structure/B7569449.png)
1-(4-Ethyl-4-methylpiperidin-1-yl)sulfonylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-Ethyl-4-methylpiperidin-1-yl)sulfonylpiperazine, also known as EMPSI, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields. In
Mechanism of Action
1-(4-Ethyl-4-methylpiperidin-1-yl)sulfonylpiperazine acts as a selective blocker of certain types of ion channels, specifically those that are involved in the transport of calcium ions. By inhibiting these channels, this compound can alter the activity of neurons and other cells in the nervous system. This mechanism of action has been found to be useful for studying the function of ion channels and their role in various physiological processes.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects, including the modulation of calcium signaling and the inhibition of neurotransmitter release. This compound has also been found to have potential anti-inflammatory and neuroprotective effects, making it a promising candidate for the treatment of various neurological and psychiatric disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(4-Ethyl-4-methylpiperidin-1-yl)sulfonylpiperazine in lab experiments is its selectivity for certain types of ion channels. This allows researchers to investigate the function of these channels in a more targeted way. However, one limitation of using this compound is that it can be difficult to synthesize and purify, which can limit its availability for research.
Future Directions
There are many potential future directions for research involving 1-(4-Ethyl-4-methylpiperidin-1-yl)sulfonylpiperazine. One area of interest is the development of new therapeutic agents based on this compound, particularly for the treatment of neurological and psychiatric disorders. Another area of research could focus on the use of this compound as a tool for investigating the function of ion channels in other physiological systems, such as the cardiovascular or immune systems. Additionally, further studies could explore the potential anti-inflammatory and neuroprotective effects of this compound, as well as its potential interactions with other compounds and drugs.
Synthesis Methods
1-(4-Ethyl-4-methylpiperidin-1-yl)sulfonylpiperazine can be synthesized through a multi-step process involving the reaction of piperazine with 4-ethyl-4-methyl-1-pentene, followed by the addition of sulfonyl chloride. The resulting compound can be purified through various methods, including recrystallization and column chromatography.
Scientific Research Applications
1-(4-Ethyl-4-methylpiperidin-1-yl)sulfonylpiperazine has been used in a variety of scientific research applications, including as a tool for studying the function of ion channels in the nervous system. This compound has been found to selectively block certain types of ion channels, making it useful for investigating their role in various physiological processes. This compound has also been studied for its potential as a therapeutic agent for various neurological and psychiatric disorders.
Properties
IUPAC Name |
1-(4-ethyl-4-methylpiperidin-1-yl)sulfonylpiperazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H25N3O2S/c1-3-12(2)4-8-14(9-5-12)18(16,17)15-10-6-13-7-11-15/h13H,3-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXSDWMLZUVJGKV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1(CCN(CC1)S(=O)(=O)N2CCNCC2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H25N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.41 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.